Glucuronate 2-sulfate
Overview
Description
O2-Sulfo-Glucuronic Acid is an organic compound belonging to the class of glucuronic acid derivatives. These compounds contain a glucuronic acid moiety, which consists of a glucose moiety with the C6 carbon oxidized to a carboxylic acid . O2-Sulfo-Glucuronic Acid is a small molecule with the chemical formula C6H10O10S and a molecular weight of 274.203 Da .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of O2-Sulfo-Glucuronic Acid can be achieved through chemoenzymatic methods. One approach involves the use of sulfotransferase enzymes that catalyze the transfer of a sulfo group to a glucuronic acid moiety . This method is efficient and allows for the production of structurally defined oligosaccharides containing the O2-Sulfo-Glucuronic Acid residue .
Industrial Production Methods: Industrial production of O2-Sulfo-Glucuronic Acid typically involves biocatalysis, which is a promising alternative to traditional chemical synthesis due to its high efficiency and environmental friendliness . This method utilizes enzymes to catalyze the oxidation of glucose to glucuronic acid, followed by sulfation to produce O2-Sulfo-Glucuronic Acid .
Chemical Reactions Analysis
Types of Reactions: O2-Sulfo-Glucuronic Acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by the presence of functional groups such as hydroxyl and carboxyl groups .
Common Reagents and Conditions: Common reagents used in the reactions of O2-Sulfo-Glucuronic Acid include oxidizing agents, reducing agents, and sulfating agents. The reactions are typically carried out under mild conditions to preserve the integrity of the glucuronic acid moiety .
Major Products: The major products formed from the reactions of O2-Sulfo-Glucuronic Acid include various sulfated and non-sulfated derivatives of glucuronic acid. These products have diverse applications in scientific research and industry .
Scientific Research Applications
O2-Sulfo-Glucuronic Acid has a wide range of applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry. In chemistry, it is used as a building block for the synthesis of complex oligosaccharides and glycosaminoglycans . In biology, it plays a crucial role in the study of cellular processes and molecular interactions . In medicine, O2-Sulfo-Glucuronic Acid is used in the development of therapeutic agents and drug delivery systems . In industry, it is utilized in the production of biodegradable polymers and other environmentally friendly materials .
Mechanism of Action
The mechanism of action of O2-Sulfo-Glucuronic Acid involves its interaction with various molecular targets and pathways. It acts as a substrate for sulfotransferase enzymes, which catalyze the transfer of sulfo groups to specific sites on the glucuronic acid moiety . This modification alters the chemical properties of the molecule, enabling it to participate in various biological processes .
Comparison with Similar Compounds
O2-Sulfo-Glucuronic Acid is unique among glucuronic acid derivatives due to the presence of the sulfo group at the O2 position. Similar compounds include other sulfated glucuronic acid derivatives, such as 3-O-Sulfo-Glucuronic Acid and 6-O-Sulfo-Glucuronic Acid . These compounds share similar chemical properties but differ in the position of the sulfo group, which affects their biological activity and applications .
Properties
CAS No. |
98517-62-5 |
|---|---|
Molecular Formula |
C6H10O10S |
Molecular Weight |
274.20 g/mol |
IUPAC Name |
(2R,3R,4R,5S,6S)-3,4,6-trihydroxy-5-sulfooxyoxane-2-carboxylic acid |
InChI |
InChI=1S/C6H10O10S/c7-1-2(8)4(16-17(12,13)14)6(11)15-3(1)5(9)10/h1-4,6-8,11H,(H,9,10)(H,12,13,14)/t1-,2-,3-,4+,6+/m1/s1 |
InChI Key |
COJBCAMFZDFGFK-SZXBDDMQSA-N |
Isomeric SMILES |
[C@H]1([C@H]([C@@H](O[C@@H]([C@H]1OS(=O)(=O)O)O)C(=O)O)O)O |
SMILES |
C(=O)C(C(C(C(C(=O)O)O)O)O)OS(=O)(=O)O |
Canonical SMILES |
C1(C(C(OC(C1OS(=O)(=O)O)O)C(=O)O)O)O |
Synonyms |
2-O-sulfated glucuronic acid glucuronate 2-sulfate glucuronic acid 2-sulfate |
Origin of Product |
United States |
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